Cas no 2241141-47-7 (1-(3-fluorophenyl)-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-fluorophenyl)-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2241141-47-7
• MF: C₁₅H₁₅FN₂O₃
• MW: 290.289607286453
• MDL: MFCD31735958
• CID: 5239819
• PubChem ID: 138039457
• Update Time: 2025-10-31

1-(3-fluorophenyl)-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(3-fluorophenyl)-3-(tetrahydro-2H-pyran-4-yl)-
• 1-(3-fluorophenyl)-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD31735958
• Inchi： 1S/C15H15FN2O3/c16-11-2-1-3-12(8-11)18-9-13(15(19)20)14(17-18)10-4-6-21-7-5-10/h1-3,8-10H,4-7H2,(H,19,20)
• InChI Key： CEANJUZMLCJRLP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2)C=C(C(O)=O)C(C2CCOCC2)=N1

Additional information on 1-(3-fluorophenyl)-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(3-fluorophenyl)-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic Acid (CAS No. 2241141-47-7)

1-(3-fluorophenyl)-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid, also known by its CAS registry number CAS No. 2241141-47, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug development.

The molecular structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocyclic ring containing two nitrogen atoms. The substituents on the pyrazole ring include a fluorophenyl group at position 3 and an oxane (tetrahydropyran) group at position 5. The carboxylic acid group at position 4 further enhances the compound's functional diversity, making it a versatile molecule for various chemical modifications and biological assays.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors, particularly in the context of cancer therapy and neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry demonstrated that certain pyrazole-based compounds exhibit potent anti-proliferative activity against human cancer cell lines, suggesting their potential as anti-cancer agents.

The synthesis of 1-(3-fluorophenyl)-3-(oxan-4-yl)-1H-pyrazole-4-carboxylic acid involves a multi-step process, typically starting from readily available starting materials such as o-xylene diamine or other suitable precursors. The reaction sequence may include nucleophilic substitution, cyclization, and functional group transformations to achieve the desired structure. Optimization of reaction conditions, such as temperature, solvent, and catalysts, is crucial to ensure high yields and purity of the final product.

In terms of biological activity, this compound has shown promising results in preclinical studies. For example, research conducted at the University of California revealed that this compound exhibits selective inhibition of kinases involved in cell signaling pathways critical for cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity.

In conclusion, CAS No. 2241141-based compounds represent a promising class of molecules with wide-ranging applications in drug discovery and development. Continued research into their synthesis, biological activity, and therapeutic potential will undoubtedly contribute to advancements in medicinal chemistry.